Cas no 80819-66-5 (1H-1,2,3-Triazole-4-carboxylic acid, 1-octyl-, methyl ester)

• Product Name: 1H-1,2,3-Triazole-4-carboxylic acid, 1-octyl-, methyl ester
• CAS No: 80819-66-5
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 4196325
• PubChem ID: 12179815
• Update Time: 2025-04-24

1H-1,2,3-Triazole-4-carboxylic acid, 1-octyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-octyl-, methyl ester
• CHEMBL3900655
• methyl 1-octyltriazole-4-carboxylate
• Methyl 1-octyl-1H-1,2,3-triazole-4-carboxylate
• DTXSID701249888
• 80819-66-5

• Inchi： 1S/C12H21N3O2/c1-3-4-5-6-7-8-9-15-10-11(13-14-15)12(16)17-2/h10H,3-9H2,1-2H3
• InChI Key： DAEHJSCCRDGPHZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(CCCCCCCC)N=N1)=O

Computed Properties

• Exact Mass: 239.16337692Da
• Monoisotopic Mass: 239.16337692Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57Ų